Cas no 15873-27-5 (4-(6-hydroxypyridin-3-yl)-4-oxobutyric acid)

4-(6-Hydroxypyridin-3-yl)-4-oxobutyric acid is a versatile intermediate in organic synthesis, particularly valued for its bifunctional reactivity due to the presence of both a hydroxypyridinyl group and a carboxyl moiety. This compound exhibits potential utility in pharmaceutical and agrochemical research, serving as a precursor for the development of bioactive molecules. Its structural features enable selective modifications, facilitating the synthesis of heterocyclic derivatives with tailored properties. The compound's stability under standard conditions and compatibility with common synthetic methodologies further enhance its applicability in complex reaction schemes. Analytical characterization confirms high purity, ensuring reproducibility in research applications. Its balanced hydrophilicity-lipophilicity profile may also contribute to favorable pharmacokinetic properties in drug design contexts.
4-(6-hydroxypyridin-3-yl)-4-oxobutyric acid structure
15873-27-5 structure
Product Name:4-(6-hydroxypyridin-3-yl)-4-oxobutyric acid
CAS No:15873-27-5
MF:C9H9NO4
MW:195.172062635422
CID:6639412
PubChem ID:579061
Update Time:2025-06-09

4-(6-hydroxypyridin-3-yl)-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

    • 4-(6-hydroxypyridin-3-yl)-4-oxobutyric acid
    • 1,6-Dihydro-gamma,6-dioxo-3-pyridinebutanoic acid
    • C19631
    • SCHEMBL8619424
    • Q27135534
    • 4-(6-hydroxypyridin-3-yl)-4-oxobutanoic acid
    • 6-Hydroxy-3-succinoylpyridine
    • 15873-27-5
    • CHEBI:66946
    • DTXSID101251625
    • 4-Oxidanylidene-4-(6-Oxidanylidene-1~{h}-Pyridin-3-Yl)butanoic Acid
    • EN300-8637261
    • 4-oxo-4-(6-oxo-1H-pyridin-3-yl)butanoic acid
    • 6HY
    • 4-Oxo-4-(6-oxo-1,6-dihydro-3-pyridyl)butyric acid
    • 4-Oxo-4-(6-oxo-1,6-dihydro-3-pyridinyl)butanoic acid #
    • OMAJIMAYOJBLJF-UHFFFAOYSA-N
    • Inchi: 1S/C9H9NO4/c11-7(2-4-9(13)14)6-1-3-8(12)10-5-6/h1,3,5H,2,4H2,(H,10,12)(H,13,14)
    • InChI Key: OMAJIMAYOJBLJF-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCC(C1=CC=C(O)N=C1)=O

Computed Properties

  • Exact Mass: 195.05315777g/mol
  • Monoisotopic Mass: 195.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 83.5Ų

4-(6-hydroxypyridin-3-yl)-4-oxobutyric acid Pricemore >>

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